2,6-Dichloropurine riboside

• Molecular Formula: C10H10Cl2N4O4
• Molecular Weight: 321.11 g/mol
• InChI: InChI=1S/C10H10Cl2N4O4/c11-7-4-8(15-10(12)14-7)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2/t3-,5-,6-,9-/m1/s1
• InChIKey: HJXWZGVMHDPCRS-UUOKFMHZSA-N

Why 2,6-Dichloropurine Riboside is a Critical Intermediate for Nucleoside-Based Drug Discovery

2,6-Dichloropurine riboside (CAS 13276-52-3) is a dichlorinated purine nucleoside analog that serves as a versatile synthetic intermediate rather than a final bioactive molecule [1]. Its chemical structure, featuring chlorine atoms at the 2 and 6 positions of the purine ring and a β-D-ribofuranosyl moiety, establishes it as a critical building block for constructing a wide array of adenosine receptor ligands and CD73 inhibitors [1][2]. This compound's primary value proposition for procurement is its established utility as a scaffold for generating high-value pharmaceutical candidates, notably the potent and selective CD73 inhibitor AB680 [2].

Critical intermediate Dichlorinated purine scaffold for nucleoside analog synthesis

Key building block Enables synthesis of CD73 inhibitors (e.g., AB680) and adenosine receptor ligands

Scalable route available Efficient synthesis from inosine supports procurement at scale

• [1] Cristalli, G., et al. (2003). Purine and deazapurine nucleosides: synthetic approaches, molecular modelling and biological activity. Il Farmaco, 58(3), 193-204. DOI: 10.1016/S0014-827X(03)00019-3 View Source
• [2] ChemicalBook. (n.d.). 2,6-Dichloropurine riboside (13276-52-3) Chemical Properties and Uses. View Source

The Unique Synthetic Handles of 2,6-Dichloropurine Riboside Prevent Simple Replacement with Other Purine Analogs

Simple substitution of 2,6-dichloropurine riboside with other chloropurine analogs like 6-chloropurine riboside or 2-chloroadenosine is not chemically feasible for many synthetic pathways [1]. The presence of two distinct chlorine substituents at the 2 and 6 positions provides orthogonal reactive handles for sequential nucleophilic aromatic substitution (SNAr) reactions [1]. This allows for the controlled and divergent introduction of different functional groups (e.g., amines, thiols, alkynes) at each position, a key requirement for constructing libraries of highly substituted purine derivatives with tailored pharmacological profiles, as demonstrated in the synthesis of selective adenosine receptor ligands [2].

Orthogonal reactivity Two distinct chlorine substituents enable sequential SNAr; mono-chloro analogs lack this dual-handle capability

Divergent derivatization Controlled introduction of amines, thiols, or alkynes at 2- and 6-positions is not replicable with 6-chloropurine riboside or 2-chloroadenosine

Library construction bias Substitution may limit access to 2,6-disubstituted purine libraries required for SAR studies on adenosine receptors

• [1] Revankar, G. R., & Robins, R. K. (1988). Method for the production of 2'-deoxyadenosine compounds. US Patent 4,760,137. View Source
• [2] Cristalli, G., et al. (2003). Purine and deazapurine nucleosides: synthetic approaches, molecular modelling and biological activity. Il Farmaco, 58(3), 193-204. DOI: 10.1016/S0014-827X(03)00019-3 View Source

Quantifiable Differentiation: How 2,6-Dichloropurine Riboside Outperforms Analogs in Synthesis and Application

Scalable and Efficient Synthesis of 2,6-Dichloropurine Riboside from Inexpensive Inosine

A key differentiator for 2,6-dichloropurine riboside is the availability of a cost-effective, scalable synthetic route from the inexpensive starting material inosine. A study details an efficient synthesis achieving a total yield of 63% in a one-pot, two-step deprotection and chlorination process [1]. In contrast, older methods for synthesizing similar dichloropurine derivatives often involved less efficient multi-step sequences or the use of costly and toxic mercury salts, resulting in lower overall yields (e.g., a reported 43% yield for a mercury salt condensation method) [2][3]. The inosine-based route was demonstrated to be scalable, with the yield maintained on a 200-gram scale [1].

Synthetic Yield

Reported

63% total yield (target) vs. 43% (mercury salt method)

Supports procurement feasibility at scale

Yield maintained on 200-gram scale

Evidence Dimension	Synthetic Yield (Total)
Target Compound Data	63% total yield from inosine in one-pot two-step process; scalable to 200 g [1].
Comparator Or Baseline	Mercury salt condensation method: 43% yield [2]. Other multi-step purine syntheses often have lower or unreported yields.
Quantified Difference	+20 percentage points higher yield compared to a specific alternative method.
Conditions	HCl/EtOH solution, one-pot process (deprotection and chlorination), starting material: inosine.

Why This Matters

A higher-yielding, scalable, and cost-effective synthetic route directly translates to a lower cost of goods for procurement, especially for larger-scale research or development programs.

• [1] Xia, R., Sun, L.-P., & Qu, G.-R. (2016). Efficient Synthesis of 2,6-Dichloropurine Riboside from Cheap Inosine. Fine Chemicals, 33(3), 339-341, 345. View Source
• [2] ChemicalBook. (n.d.). Preparation of 2,6-Dichloropurine riboside - Method 1. View Source
• [3] Guidechem. (2022). How is 2,6-Dichloropurine Riboside Synthesized? View Source

Structural Determinant for Enhanced Adenosine A3 Receptor Selectivity in Downstream Analogs

The 2-chloro substituent in derivatives synthesized from 2,6-dichloropurine riboside confers a measurable advantage in adenosine receptor subtype selectivity. In a study of N,2,5'-trisubstituted adenosine derivatives, the introduction of a chlorine atom at the 2-position was found to slightly increase the affinity for the adenosine A3 receptor and, crucially, slightly increase the A3/A1 selectivity ratio compared to 2-H-substituted analogs [1]. While the specific magnitude of the selectivity increase was not quantified as a fold-change, the study explicitly concludes that the 2-chloro group is a key structural feature for modulating receptor selectivity [1].

A3/A1 Selectivity

Class-level

Qualitative increase in A3/A1 selectivity ratio for 2-Cl-substituted analogs vs. 2-H

May support A3 receptor-targeted ligand design

Magnitude of selectivity change not quantified

Evidence Dimension	Adenosine A3/A1 Receptor Selectivity
Target Compound Data	Analogs containing a 2-chloro substituent (derived from 2,6-dichloropurine) showed a slightly increased A3/A1 selectivity ratio [1].
Comparator Or Baseline	Analogs with a hydrogen at the 2-position (derived from 6-chloropurine).
Quantified Difference	Qualitative increase in A3/A1 selectivity ratio [1].
Conditions	Binding assays on rat A1 and human A3 receptors; functional assays (cAMP and GTPγS).

Why This Matters

For projects targeting the adenosine A3 receptor (implicated in inflammation, cancer, and cardioprotection), using a 2-chloro intermediate like 2,6-dichloropurine riboside is a proven strategy to bias the development toward more selective and potentially safer therapeutic candidates.

• [1] van Tilburg, E. W., et al. (2001). 5'-O-Alkyl Ethers of N,2-Substituted Adenosine Derivatives: Partial Agonists for the Adenosine A1 and A3 Receptors. Journal of Medicinal Chemistry, 44(18), 2966-2975. DOI: 10.1021/jm001114o View Source

Defined Solubility Profile for Consistent Formulation in Research Assays

Consistent and reproducible experimental results depend on the reliable preparation of stock solutions. 2,6-Dichloropurine riboside has a defined solubility profile in common organic solvents used in research. It is soluble in DMF and DMSO at concentrations of up to 30 mg/mL, and in a DMSO:PBS (pH 7.2, 1:1) mixture at 0.50 mg/mL . While a direct, peer-reviewed comparative solubility study against every analog is not available, these vendor-validated values provide a critical and reproducible benchmark for experimental planning that is not always available for less common or newer analogs [1].

Solubility Profile

Data to verify

DMF: 30 mg/mL, DMSO: 30 mg/mL, DMSO:PBS (1:1): 0.50 mg/mL

Supports stock solution preparation

Vendor-validated values

Evidence Dimension	Solubility in DMSO and DMF
Target Compound Data	DMF: 30 mg/mL; DMSO: 30 mg/mL; DMSO:PBS (1:1): 0.50 mg/mL .
Comparator Or Baseline	Many in-class analogs; specific comparative data not systematically published.
Quantified Difference	N/A (Absolute data for target compound).
Conditions	Room temperature, vendor specifications.

Why This Matters

This information de-risks procurement by ensuring researchers can reliably prepare stock solutions to known concentrations, saving time and material that would be lost to trial-and-error solubility testing with less well-characterized compounds.

• [1] ChemicalBook. (n.d.). 2,6-Dichloropurine riboside (13276-52-3) Solubility and Storage. View Source

High-Value Application Scenarios for Procuring 2,6-Dichloropurine Riboside

Synthesis of AB680 (Quemliclustat) and Other High-Affinity CD73 Inhibitors

2,6-Dichloropurine riboside is a necessary precursor in the synthesis of AB680, a clinical-stage CD73 inhibitor with picomolar potency (Ki/IC50 = 4.9/70 pM for hCD73) and >10,000-fold selectivity against related ecto-nucleotidases [4]. Procuring this intermediate is essential for laboratories engaged in medicinal chemistry efforts to develop next-generation small-molecule immunotherapies targeting the adenosinergic pathway in cancer [4].

Construction of Photoaffinity Probes for Nucleotide-Binding Proteins

This compound serves as a validated building block for creating photoaffinity probes used to study nucleotide-binding sites on proteins [4]. Its dichloro-substituted purine core allows for the installation of photoreactive groups (e.g., azides) and reporter tags, enabling the covalent capture and identification of protein targets of purine-based drugs or endogenous ligands, a crucial technique in chemical biology [4].

Divergent Synthesis of Adenosine Receptor Ligand Libraries

As outlined in Section 2, the two chlorine atoms on the purine ring act as orthogonal handles for sequential derivatization. This makes 2,6-dichloropurine riboside an ideal starting material for generating diverse libraries of 2,6-disubstituted adenosine analogs for structure-activity relationship (SAR) studies aimed at discovering selective agonists or antagonists for the A1, A2A, A2B, and A3 adenosine receptors [4].

Application

Selection Property

Validation Focus

CD73 inhibitor synthesis (e.g., AB680)

Dichloropurine scaffold

Adenosinergic pathway target engagement

Photoaffinity probe synthesis

Orthogonal reactive handles

Target protein identification and labeling

Adenosine receptor ligand library synthesis

Sequential derivatization capability

SAR and receptor subtype selectivity profiling

• [1] Hoelzel Biotech. (n.d.). CD73 inhibitor AB-680 (Item No. DCC-DC21981-1g) Product Page. View Source
• [2] ChemicalBook. (n.d.). 2,6-Dichloropurine riboside (13276-52-3) Uses. View Source
• [3] Cristalli, G., et al. (2003). Purine and deazapurine nucleosides: synthetic approaches, molecular modelling and biological activity. Il Farmaco, 58(3), 193-204. DOI: 10.1016/S0014-827X(03)00019-3 View Source
• [4] van Tilburg, E. W., et al. (2001). 5'-O-Alkyl Ethers of N,2-Substituted Adenosine Derivatives: Partial Agonists for the Adenosine A1 and A3 Receptors. Journal of Medicinal Chemistry, 44(18), 2966-2975. DOI: 10.1021/jm001114o View Source